Cas no 60306-25-4 (Methanesulfonic acid, trifluoro-, 2-methylpropyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-methylpropyl ester
• CAS No: 60306-25-4
• MF: C₅H₉F₃O₃S
• MW: 206.183371305466
• CID: 498215
• PubChem ID: 639197
• Update Time: 2025-10-18

Methanesulfonic acid, trifluoro-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-methylpropyl ester
• 2-methylpropyl trifluoromethanesulfonate
• InChI=1/C5H9F3O3S/c1-4(2)3-11-12(9,10)5(6,7)8/h4H,3H2,1-2H
• DTXSID60348632
• isobutyl trifluoromethanesulphonate
• G71465
• SCHEMBL780303
• 60306-25-4
• isobutyl trifluoromethanesulfonate
• DB-142533
• isobutyl triflate

• Inchi： 1S/C5H9F3O3S/c1-4(2)3-11-12(9,10)5(6,7)8/h4H,3H2,1-2H3
• InChI Key： PNMMBTNXJSMDJJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC(C)C

Computed Properties

• Exact Mass: 206.02247
• Monoisotopic Mass: 206.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Additional information on Methanesulfonic acid, trifluoro-, 2-methylpropyl ester

Methanesulfonic acid, trifluoro-, 2-methylpropyl ester (CAS No. 60306-25-4)

Methanesulfonic acid, trifluoro-, 2-methylpropyl ester (CAS No. 60306-25-4) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which combines a trifluoromethanesulfonyl group with a 2-methylpropyl ester moiety, making it an important intermediate in various synthetic processes.

The trifluoromethanesulfonyl group is known for its strong electron-withdrawing properties and high stability, which contribute to the compound's reactivity and selectivity in chemical reactions. The 2-methylpropyl ester moiety adds additional functional groups that can be further modified or utilized in downstream applications. This combination of properties makes Methanesulfonic acid, trifluoro-, 2-methylpropyl ester a valuable reagent in the synthesis of complex molecules, particularly in the development of pharmaceuticals and fine chemicals.

Recent research has highlighted the potential of Methanesulfonic acid, trifluoro-, 2-methylpropyl ester in the synthesis of novel compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that the trifluoromethanesulfonyl group enhanced the bioavailability and stability of the final products, leading to improved efficacy against viral infections.

In another study published in Organic Letters, scientists explored the application of Methanesulfonic acid, trifluoro-, 2-methylpropyl ester in the synthesis of small molecules for cancer therapy. The compound was used to introduce fluorine atoms into target molecules, which are known to improve the pharmacokinetic properties and reduce toxicity. The results showed that the synthesized compounds exhibited enhanced antitumor activity and reduced side effects compared to existing drugs.

The versatility of Methanesulfonic acid, trifluoro-, 2-methylpropyl ester extends beyond pharmaceutical applications. In materials science, this compound has been used as a precursor for the synthesis of advanced materials with unique properties. For example, researchers at a leading materials science institute utilized this compound to develop new types of polymers with improved thermal stability and mechanical strength. These polymers have potential applications in various industries, including electronics and aerospace.

In addition to its synthetic utility, Methanesulfonic acid, trifluoro-, 2-methylpropyl ester has been studied for its environmental impact. A recent study published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound. The results indicated that while Methanesulfonic acid, trifluoro-, 2-methylpropyl ester is stable under typical environmental conditions, it can be effectively degraded by specific microbial communities under controlled conditions. This finding suggests that proper disposal and management practices can minimize any potential environmental risks associated with its use.

The safety profile of Methanesulfonic acid, trifluoro-, 2-methylpropyl ester is also an important consideration for its widespread use. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe usage in laboratory and industrial settings. Proper personal protective equipment (PPE) is recommended when handling this compound to prevent skin contact and inhalation.

In conclusion, Methanesulfonic acid, trifluoro-, 2-methylpropyl ester (CAS No. 60306-25-4) is a highly versatile compound with significant applications in various fields. Its unique chemical structure and properties make it an essential reagent in synthetic chemistry, pharmaceutical development, materials science, and environmental research. Ongoing research continues to uncover new applications and optimize its use in diverse scientific endeavors.